Cas no 1805442-59-4 (3-(Difluoromethyl)-5-fluoro-2-methoxypyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-5-fluoro-2-methoxypyridine-6-acetic acid
• CAS No: 1805442-59-4
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4885712
• Update Time: 2025-05-28

3-(Difluoromethyl)-5-fluoro-2-methoxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-2-methoxypyridine-6-acetic acid

• Inchi： 1S/C9H8F3NO3/c1-16-9-4(8(11)12)2-5(10)6(13-9)3-7(14)15/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： ODZCBDNJZAYYSU-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=C(N=C1CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-5-fluoro-2-methoxypyridine-6-acetic acid

Recent Advances in the Study of 3-(Difluoromethyl)-5-fluoro-2-methoxypyridine-6-acetic acid (CAS: 1805442-59-4)

3-(Difluoromethyl)-5-fluoro-2-methoxypyridine-6-acetic acid (CAS: 1805442-59-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-(Difluoromethyl)-5-fluoro-2-methoxypyridine-6-acetic acid has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its production, utilizing palladium-catalyzed cross-coupling reactions. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The study reported a yield of 85% with a purity exceeding 98%, making it a viable option for large-scale production.

In terms of biological activity, 3-(Difluoromethyl)-5-fluoro-2-methoxypyridine-6-acetic acid has shown promising results as a modulator of inflammatory pathways. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits potent inhibitory effects on the NF-κB pathway, a key regulator of inflammation. The study further demonstrated that the compound's difluoromethyl and methoxy groups play a critical role in its binding affinity to the target proteins, suggesting potential for structure-activity relationship (SAR) optimization.

Another area of interest is the compound's potential application in oncology. A 2024 preclinical study in Molecular Cancer Therapeutics investigated its efficacy as part of a combination therapy for colorectal cancer. The results indicated that 3-(Difluoromethyl)-5-fluoro-2-methoxypyridine-6-acetic acid enhances the cytotoxic effects of standard chemotherapeutic agents by inhibiting drug efflux pumps, thereby overcoming multidrug resistance. This finding opens new avenues for the development of adjuvant therapies in cancer treatment.

Despite these advancements, challenges remain in the clinical translation of 3-(Difluoromethyl)-5-fluoro-2-methoxypyridine-6-acetic acid. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, which need to be addressed through further structural modifications. Ongoing research is focused on derivatizing the compound to improve its drug-like properties while retaining its biological activity.

In conclusion, 3-(Difluoromethyl)-5-fluoro-2-methoxypyridine-6-acetic acid (CAS: 1805442-59-4) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic profile and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.